Cas no 1160995-21-0 (5-Mercapto-tetrazole-1-carboxylic acid ethyl ester)

• Product Name: 5-Mercapto-tetrazole-1-carboxylic acid ethyl ester
• CAS No: 1160995-21-0
• MF: C₄H₆N₄O₂S
• MW: 174.181038379669
• MDL: MFCD12131111
• CID: 4682698
• Update Time: 2025-05-24

5-Mercapto-tetrazole-1-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-MERCAPTO-TETRAZOLE-1-CARBOXYLIC ACID ETHYL ESTER
• SBB088898
• ethyl 5-sulfanyl-1,2,3,4-tetraazolecarboxylate
• 5-Mercapto-tetrazole-1-carboxylic acid ethyl ester

• MDL： MFCD12131111
• Inchi： 1S/C4H6N4O2S/c1-2-10-4(9)8-3(11)5-6-7-8/h2H2,1H3,(H,5,7,11)
• InChI Key： ZNIBYAGJDPDSLQ-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 216
• Topological Polar Surface Area: 98.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 5-Mercapto-tetrazole-1-carboxylic acid ethyl ester

5-Mercapto-tetrazole-1-carboxylic acid ethyl ester: A Comprehensive Overview

The compound with CAS No. 1160995-21-0, commonly referred to as 5-Mercapto-tetrazole-1-carboxylic acid ethyl ester, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The name itself highlights its key functional groups: the mercapto group (-SH) and the tetrazole ring, which are integral to its chemical behavior and reactivity.

The tetrazole ring is a five-membered aromatic heterocycle containing four nitrogen atoms, making it highly versatile in chemical reactions. The presence of the mercapto group adds another layer of functionality, enabling this compound to participate in thiol-based reactions, such as thiol-ene or thiol-yne couplings. These reactions are pivotal in the synthesis of complex molecules, including those with potential pharmaceutical applications.

Recent studies have explored the use of 5-Mercapto-tetrazole-1-carboxylic acid ethyl ester in drug design and development. Its ability to act as a bioisostere for other functional groups has made it a valuable tool in medicinal chemistry. For instance, researchers have utilized this compound to design inhibitors for specific enzymes, demonstrating its potential in therapeutic interventions.

In addition to its role in drug discovery, this compound has also found applications in materials science. The tetrazole moiety is known for its stability and ability to coordinate with metal ions, making it a promising candidate for the development of metal-organic frameworks (MOFs) and coordination polymers. Recent advancements in this area have highlighted its potential in creating porous materials with tailored properties for gas storage and separation.

The ethyl ester group present in this compound further enhances its solubility and reactivity, making it easier to handle in synthetic procedures. This feature has been exploited in various organic transformations, including nucleophilic substitutions and additions. The combination of these functional groups makes 5-Mercapto-tetrazole-1-carboxylic acid ethyl ester a versatile building block in organic synthesis.

From an analytical standpoint, the compound's structure lends itself well to spectroscopic techniques such as NMR and IR spectroscopy. These methods have been instrumental in confirming the compound's identity and characterizing its interactions with other molecules. Recent studies have also employed computational methods to predict the compound's electronic properties and reactivity, providing deeper insights into its behavior under various conditions.

In conclusion, 5-Mercapto-tetrazole-1-carboxylic acid ethyl ester (CAS No. 1160995-21-0) is a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique combination of functional groups and structural features positions it as a valuable tool for researchers across diverse scientific disciplines. As ongoing research continues to uncover new applications and mechanisms involving this compound, its significance in the chemical community is expected to grow further.